Cas no 2228328-20-7 (tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate)

Technical Introduction: Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate is a specialized piperazine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 3-methylpent-4-yn-1-yl substituent. This compound is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its structural versatility. The Boc group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization of the piperazine core. The alkyne moiety offers further reactivity for click chemistry or cross-coupling applications. Its well-defined reactivity profile and stability make it a practical intermediate for constructing complex nitrogen-containing frameworks. Suitable for controlled modifications, it is often employed in medicinal chemistry for scaffold diversification and drug discovery.
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate structure
2228328-20-7 structure
Product Name:tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
CAS No:2228328-20-7
MF:C15H26N2O2
MW:266.379144191742
CID:6370965
PubChem ID:165969234
Update Time:2025-10-31

tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
    • 2228328-20-7
    • EN300-1885248
    • Inchi: 1S/C15H26N2O2/c1-6-13(2)7-8-16-9-11-17(12-10-16)14(18)19-15(3,4)5/h1,13H,7-12H2,2-5H3
    • InChI Key: KBSZUCVWEYEXRA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CCC(C#C)C)CC1)=O

Computed Properties

  • Exact Mass: 266.199428076g/mol
  • Monoisotopic Mass: 266.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.8Ų

tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885248-0.25g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
0.25g
$1156.0 2023-09-18
Enamine
EN300-1885248-1g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
1g
$1256.0 2023-09-18
Enamine
EN300-1885248-5g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
5g
$3645.0 2023-09-18
Enamine
EN300-1885248-10g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
10g
$5405.0 2023-09-18
Enamine
EN300-1885248-0.05g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
0.05g
$1056.0 2023-09-18
Enamine
EN300-1885248-0.1g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
0.1g
$1106.0 2023-09-18
Enamine
EN300-1885248-0.5g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
0.5g
$1207.0 2023-09-18
Enamine
EN300-1885248-1.0g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
1g
$1256.0 2023-05-23
Enamine
EN300-1885248-2.5g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
2.5g
$2464.0 2023-09-18
Enamine
EN300-1885248-5.0g
tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate
2228328-20-7
5g
$3645.0 2023-05-23

Additional information on tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate (CAS No. 2228328-20-7)

Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate, with the chemical formula C₁₅H₂₃NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the piperazine class of molecules, which are widely recognized for their role in various biological and pharmacological applications. The presence of a tert-butyl group and a terminal alkyne moiety in its structure contributes to its distinct chemical behavior and potential therapeutic utility.

The CAS number 2228328-20-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl group at the 4-position and a 3-methylpent-4-yn-1-yl side chain. This specific arrangement of functional groups imparts unique reactivity and binding characteristics, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in the development of novel piperazine derivatives as potential therapeutic agents. Piperazine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The tert-butyl group in Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can influence its binding affinity to biological targets.

The 3-methylpent-4-yn-1-yl moiety is particularly noteworthy as it introduces a reactive alkyne group into the molecule. Alkynes have been extensively studied for their ability to participate in various chemical reactions, including cross-coupling reactions, which are commonly used in synthetic organic chemistry. This feature makes Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate a versatile intermediate in the synthesis of more complex pharmacophores.

Recent studies have highlighted the potential of piperazine derivatives as modulators of neurotransmitter receptors and ion channels. For instance, modifications of the piperazine ring have been shown to alter the binding affinity and selectivity of compounds targeting serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural features of Tert-butyl 4-(3-methylpent-4-yn-1-yl)piperazine-1-carboxylate suggest that it may exhibit similar properties, making it a candidate for further investigation in CNS drug development.

Moreover, the compound's unique structural motifs have prompted exploration in the field of medicinal chemistry for designing novel inhibitors or agonists. The tert-butyl group not only provides steric bulk but also influences the molecule's solubility and metabolic stability, factors that are critical for drug efficacy and safety. The 3-methylpent-4-yn-1-yl side chain offers opportunities for further derivatization through alkyne-based reactions, allowing chemists to tailor the molecule's properties for specific biological targets.

In conclusion, Tert-butyl 4-(3-methylpent-4-yn-l)piperazine-l-carboxylate represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activity. Its combination of a tert-butyl group and a terminal alkyne moiety provides both steric hindrance and reactivity, making it a versatile scaffold for drug discovery. As research in piperazine derivatives continues to advance, compounds like this one are likely to play an increasingly important role in the development of new therapeutic agents.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.